(2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride

• IUPAC Name: 1-(2-ethoxy-3-methoxyphenyl)-N-(pyridin-2-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C16H20N2O2.ClH/c1-3-20-16-13(7-6-9-15(16)19-2)11-17-12-14-8-4-5-10-18-14;/h4-10,17H,3,11-12H2,1-2H3;1H
• InChI Key: DOBQVNZWCNLERG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=C1OC)CNCC2=CC=CC=N2.Cl
• Molecular Formula: C16H21ClN2O2
• Molecular Weight: 308.80 g/mol

Description

(2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride, also known as EMA-HCl, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. EMA-HCl is a selective ligand for the sigma-1 receptor, which plays a crucial role in various physiological and pathological processes.

Mechanism of Action

(2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride selectively binds to the sigma-1 receptor, which is a transmembrane protein that is widely distributed in the central nervous system and peripheral tissues. The sigma-1 receptor plays a crucial role in various physiological processes such as ion channel regulation, calcium homeostasis, and neuroprotection. (2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride acts as an agonist of the sigma-1 receptor, which leads to the activation of downstream signaling pathways that are involved in the regulation of various cellular processes.
Biochemical and Physiological Effects
(2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride has been shown to have various biochemical and physiological effects. It has been shown to modulate the activity of ion channels, including voltage-gated calcium channels and NMDA receptors. (2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride has also been shown to regulate calcium homeostasis and reduce oxidative stress. Additionally, (2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

(2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride has several advantages for lab experiments. It is a selective ligand for the sigma-1 receptor, which allows for specific modulation of sigma-1 receptor activity. (2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride is also stable and can be easily synthesized in large quantities. However, there are some limitations to using (2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride in lab experiments. Its effects on other receptors and signaling pathways are not well understood, which can complicate data interpretation. Additionally, (2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride has limited solubility in aqueous solutions, which can make it challenging to work with in certain experimental setups.

Future Directions

There are several future directions for the study of (2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride. One area of interest is the development of (2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of (2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride and its effects on other receptors and signaling pathways. Lastly, the development of more potent and selective sigma-1 receptor ligands could lead to the discovery of new therapeutic targets and potential treatments for various diseases.
In conclusion, (2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride is a chemical compound with potential applications in various fields of research. Its selective binding to the sigma-1 receptor makes it a valuable tool for studying the role of this receptor in various physiological and pathological processes. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of (2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride.

Scientific Research Applications

(2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride has been extensively studied for its potential applications in various fields of research. It has been shown to have neuroprotective, anti-inflammatory, and analgesic effects. (2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, (2-ethoxy-3-methoxybenzyl)(2-pyridinylmethyl)amine hydrochloride has been used as a tool in the study of sigma-1 receptor function and its role in various physiological and pathological processes.